Cas no 438454-73-0 (8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline)
8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-(DIPHENYLMETHYL)-1-(8-QUINOLYLSULFONYL)PIPERAZINE
- 8-((4-benzhydrylpiperazin-1-yl)sulfonyl)quinoline
- 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline
- 8-(4-benzhydrylpiperazin-1-yl)sulfonylquinoline
- Oprea1_820419
- STK428282
- ST50923734
- 1-(diphenylmethyl)-4-(8-quinolylsulfonyl)piperazine
- 8-[4-(diphenylmethyl)piperazine-
-
- MDL: MFCD02180215
- Inchi: 1S/C26H25N3O2S/c30-32(31,24-15-7-13-21-14-8-16-27-25(21)24)29-19-17-28(18-20-29)26(22-9-3-1-4-10-22)23-11-5-2-6-12-23/h1-16,26H,17-20H2
- InChI Key: YLZHPQXNSZDDIV-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2=CC=CN=C12)(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 670
- Topological Polar Surface Area: 61.9
8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB164652-1 g |
4-(Diphenylmethyl)-1-(8-quinolylsulfonyl)piperazine |
438454-73-0 | 1g |
€211.30 | 2023-05-08 | ||
| abcr | AB164652-5 g |
4-(Diphenylmethyl)-1-(8-quinolylsulfonyl)piperazine |
438454-73-0 | 5g |
€377.50 | 2023-05-08 | ||
| abcr | AB164652-10 g |
4-(Diphenylmethyl)-1-(8-quinolylsulfonyl)piperazine |
438454-73-0 | 10g |
€482.50 | 2023-05-08 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393825-1mg |
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline |
438454-73-0 | 98% | 1mg |
¥482.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393825-2mg |
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline |
438454-73-0 | 98% | 2mg |
¥630.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393825-5mg |
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline |
438454-73-0 | 98% | 5mg |
¥546.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393825-10mg |
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline |
438454-73-0 | 98% | 10mg |
¥945.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393825-20mg |
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline |
438454-73-0 | 98% | 20mg |
¥1117.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393825-25mg |
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline |
438454-73-0 | 98% | 25mg |
¥1417.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1393825-50mg |
8-((4-Benzhydrylpiperazin-1-yl)sulfonyl)quinoline |
438454-73-0 | 98% | 50mg |
¥1533.00 | 2024-05-13 |
8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline
Comprehensive Overview of 8-{[4-(Diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline (CAS No. 438454-73-0)
8-{[4-(Diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline, with the CAS number 438454-73-0, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a quinoline core, a sulfonyl linker, and a diphenylmethyl-piperazine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications due to its unique structural properties, which may influence receptor binding and bioavailability.
The compound’s molecular structure is a focal point for studies targeting central nervous system (CNS) disorders, a hot topic in modern medicine. With increasing global interest in neurodegenerative diseases and mental health, 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline is being explored for its potential interactions with neurotransmitter receptors. Its piperazine component is often associated with psychoactive compounds, which aligns with current trends in precision medicine and personalized therapeutics.
From a synthetic chemistry perspective, the sulfonyl group in this compound enhances its stability and solubility, critical factors for drug formulation. This attribute is particularly relevant given the rising demand for bioavailable small molecules in the pharmaceutical industry. The diphenylmethyl segment further contributes to its lipophilicity, a property often linked to blood-brain barrier penetration—a key consideration for CNS-targeted drugs.
In recent years, the scientific community has emphasized the importance of structure-activity relationships (SAR) in drug design. 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline serves as an excellent candidate for SAR studies due to its modular architecture. Researchers are investigating how modifications to its quinoline or piperazine units could optimize its pharmacokinetic profile. Such investigations are frequently searched in academic databases, reflecting the compound’s relevance in medicinal chemistry.
The compound’s potential extends beyond therapeutics. Its fluorescence properties, derived from the quinoline core, make it a candidate for biomolecular imaging. This application aligns with the growing interest in non-invasive diagnostic tools, a trending topic in biotechnology and molecular biology. Additionally, its sulfonamide linkage is a common feature in enzyme inhibitors, sparking curiosity about its role in targeted therapy for metabolic diseases.
As the demand for novel chemical entities rises, CAS No. 438454-73-0 stands out as a promising subject for high-throughput screening. Its compatibility with combinatorial chemistry techniques further enhances its appeal in drug discovery pipelines. Given the surge in AI-driven drug design, this compound’s structural data could be invaluable for machine learning models predicting bioactivity.
In summary, 8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline represents a multifaceted compound with applications spanning pharmacology, diagnostics, and chemical biology. Its CAS number 438454-73-0 serves as a gateway to a wealth of research opportunities, particularly in areas like CNS drug development and molecular imaging. As scientific inquiry evolves, this molecule is poised to remain a key player in advancing innovative therapeutics and cutting-edge technologies.
438454-73-0 (8-{[4-(diphenylmethyl)piperazin-1-yl]sulfonyl}quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)